Cas no 1621706-88-4 (1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, 2,2-dioxide, (4R)-)
1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, 2,2-dioxide, (4R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, 2,2-dioxide, (4R)-
- (R)-N-(tert-butoxycarbonyl)serinic acid S,S-dioxide
-
- Inchi: 1S/C8H13NO7S/c1-8(2,3)16-7(12)9-5(6(10)11)4-15-17(9,13)14/h5H,4H2,1-3H3,(H,10,11)/t5-/m1/s1
- InChI Key: PTDHBPUFDVFTCC-RXMQYKEDSA-N
- SMILES: O1C[C@H](C(O)=O)N(C(OC(C)(C)C)=O)S1(=O)=O
1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, 2,2-dioxide, (4R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Bestfluorodrug | YF0010158-0.5g |
(R)-N-(tert-butoxycarbonyl)serinic acid S,S-dioxide |
1621706-88-4 | 97% | 0.5g |
¥3690 | 2023-09-19 | |
| Bestfluorodrug | YF0010158-1.0g |
(R)-N-(tert-butoxycarbonyl)serinic acid S,S-dioxide |
1621706-88-4 | 97% | 1.0g |
¥6000 | 2023-01-04 | |
| Bestfluorodrug | YF0010158-5.0g |
(R)-N-(tert-butoxycarbonyl)serinic acid S,S-dioxide |
1621706-88-4 | 97% | 5.0g |
¥18500 | 2023-01-04 | |
| Bestfluorodrug | YF0010158-1g |
(R)-N-(tert-butoxycarbonyl)serinic acid S,S-dioxide |
1621706-88-4 | 97% | 1g |
¥6000 | 2023-09-19 | |
| Bestfluorodrug | YF0010158-5g |
(R)-N-(tert-butoxycarbonyl)serinic acid S,S-dioxide |
1621706-88-4 | 97% | 5g |
¥18500 | 2023-09-19 |
1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, 2,2-dioxide, (4R)- Suppliers
1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, 2,2-dioxide, (4R)- Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, 2,2-dioxide, (4R)-
1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, 2,2-dioxide, (4R)- (CAS No. 1621706-88-4)
1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, 2,2-dioxide, (4R)- (CAS No. 1621706-88-4) is a chiral compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique oxathiazolidine ring structure and the presence of a tert-butyl ester group, which imparts stability and solubility properties that are advantageous for various applications.
The (4R)- configuration of this compound is particularly noteworthy due to its enantiomeric purity. Enantiomers play a crucial role in drug development as they can exhibit different biological activities and pharmacokinetic profiles. The (4R)- enantiomer of 1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, 2,2-dioxide has been the focus of recent studies due to its potential as a prodrug or as a building block for more complex molecules.
In the context of medicinal chemistry, this compound has shown promise in the development of novel therapeutics. Research has indicated that oxathiazolidine derivatives can exhibit a range of biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that certain oxathiazolidine derivatives demonstrated potent inhibition of inflammatory cytokines and showed promise as potential treatments for inflammatory diseases.
Another area of interest is the use of oxathiazolidine derivatives in prodrug design. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl ester group in 1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, 2,2-dioxide can be hydrolyzed under physiological conditions to release the active carboxylic acid moiety. This property makes it an attractive candidate for prodrug strategies aimed at improving drug delivery and reducing side effects.
The stability and solubility of this compound are also important considerations for its pharmaceutical applications. The tert-butyl ester group enhances the lipophilicity of the molecule, which can improve its absorption and distribution in biological systems. Additionally, the oxathiazolidine ring structure provides chemical stability that can be beneficial for long-term storage and formulation purposes.
Recent advancements in synthetic methods have facilitated the efficient production of 1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, 2,2-dioxide on a larger scale. Techniques such as asymmetric synthesis and catalytic methods have been employed to ensure high enantiomeric purity and yield. These developments have paved the way for further exploration of this compound's potential in both academic research and industrial applications.
In conclusion, 1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, 2,2-dioxide (4R)- (CAS No. 1621706-88-4) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutics.
1621706-88-4 (1,2,3-Oxathiazolidine-3,4-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, 2,2-dioxide, (4R)-) Related Products
- 1365481-16-8(tert-butyl 4-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate)
- 1841487-50-0(1,2,3-Oxathiazolidine-5-acetic acid, 3-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester, 2,2-dioxide, (5R)-)
- 1621706-89-5(3-tert-butyl 4-methyl (4R)-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3,4-dicarboxylate)
- 439948-91-1(tert-butyl (4S)-4-methyl-2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate)
- 1206227-46-4(tert-butyl (4S)-4-isopropyl-2,2-dioxo-oxathiazolidine-3-carboxylate)
- 454248-53-4(tert-butyl (4R)-4-methyl-2,2-dioxo-oxathiazolidine-3-carboxylate)
- 1417287-40-1(tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate)
- 1173202-49-7(tert-butyl (4S)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate)
- 459817-82-4(tert-butyl 2,2-dioxo-1,2λ?,3-oxathiazolidine-3-carboxylate)
- 454248-55-6(tert-butyl 4,4-dimethyl-2,2-dioxo-oxathiazolidine-3-carboxylate)